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Compound of Interest

Compound Name: DL-Dopa-d6

Cat. No.: B15618516

Get Quote

DL-Dopa-d6 is available from several reputable suppliers of research chemicals and stable

isotope-labeled compounds. While the product is typically available as a solid, specific

formulations and packaging sizes may vary between suppliers. The following table summarizes

the available quantitative data from various commercial sources. Researchers are advised to

request a lot-specific Certificate of Analysis (CoA) for detailed information.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Enrichment

Formulation

Pharmaffiliate

s

DL-DOPA-

2,5,6-d6

PA STI

036220

Information

not readily

available

Information

not readily

available

Solid

Santa Cruz

Biotechnolog

y

DL-DOPA-

2,5,6-d6
sc-219353

Information

not readily

available

Information

not readily

available

Solid

Alfa

Chemistry
DL-Dopa-d6 AS116116

Information

not readily

available

Information

not readily

available

Solid

C/D/N

Isotopes

(distributed

by LGC

Standards)

L-Dopa-

2,5,6,alpha,b

eta,beta-d6

D-7848

≥98%

(Chemical

Purity)

99 atom % D Solid

MedChemEx

press
L-DOPA-d6 HY-N0304S ≥99.0%

Information

not readily

available

Solid

Toronto

Research

Chemicals

(TRC)

DL-DOPA-d6 Not specified

High purity

(CoA

available)

Information

not readily

available

Solid

Alsachim DL-Dopa-d3 On request

High purity

(CoA

available)

Information

not readily

available

Solid

Note: Data is based on publicly available information and may not be exhaustive. Purity and

isotopic enrichment values are lot-dependent and should be confirmed with the supplier.

Core Application: Internal Standard for LC-MS/MS
Quantification of L-Dopa
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The primary application of DL-Dopa-d6 is as an internal standard (IS) in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of L-

Dopa in biological samples such as plasma and brain tissue.[1][2] The stable isotope-labeled IS

co-elutes with the unlabeled analyte and exhibits similar ionization efficiency, allowing for the

correction of variability in sample preparation and instrument response.[3][4]

Experimental Protocol: Quantification of L-Dopa in
Human Plasma
This protocol provides a general methodology for the quantification of L-Dopa in human plasma

using DL-Dopa-d6 as an internal standard.

1. Materials and Reagents:

DL-Dopa-d6 (Internal Standard)

L-Dopa (Analyte)

Human plasma (K2-EDTA)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or microcentrifuge tubes

2. Preparation of Stock and Working Solutions:

L-Dopa Stock Solution (1 mg/mL): Accurately weigh and dissolve L-Dopa in a suitable

solvent (e.g., 0.1 M HCl or methanol with 0.1% formic acid).

DL-Dopa-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve DL-Dopa-d6 in the

same solvent as the L-Dopa stock solution.
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Working Standard Solutions: Prepare a series of working standard solutions of L-Dopa by

serial dilution of the stock solution with a suitable solvent (e.g., 50:50 methanol:water).

Internal Standard Working Solution: Dilute the DL-Dopa-d6 stock solution to a final

concentration of, for example, 100 ng/mL in the same diluent.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, calibration standard, or quality control sample in a

microcentrifuge tube, add 20 µL of the DL-Dopa-d6 internal standard working solution.

Vortex briefly.

Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

Vortex for 1 minute.

Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 or HILIC column suitable for polar analytes.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate L-Dopa from other matrix components.

Flow Rate: Appropriate for the column dimensions (e.g., 0.4 mL/min).

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

L-Dopa: m/z 198 -> 152

DL-Dopa-d6: m/z 204 -> 158 (adjust based on the specific deuteration pattern)

Optimize instrument parameters (e.g., collision energy, declustering potential) for

maximum signal intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of L-Dopa to DL-Dopa-d6
against the concentration of the L-Dopa calibration standards.

Determine the concentration of L-Dopa in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizing the Role of DL-Dopa-d6
The following diagrams illustrate the metabolic context and the analytical workflow involving

DL-Dopa-d6.
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Metabolic Pathway of L-Dopa and the Role of its Deuterated Analog

L-Tyrosine

L-Dopa

Tyrosine
Hydroxylase

Dopamine

Aromatic L-amino acid
decarboxylase (AADC)

DL-Dopa-d6 (Tracer/IS)

Metabolized similarly
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Workflow for L-Dopa Quantification using DL-Dopa-d6 as an Internal Standard
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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